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Compound of Interest

Compound Name: Bis-PEG10-acid

Cat. No.: B606167 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Bis-PEG10-acid. The following

procedural guidance outlines the necessary personal protective equipment (PPE), handling

protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While Bis-PEG10-acid is not classified as a hazardous substance, proper laboratory hygiene

and safety practices are essential. The primary risks are associated with the inhalation of dust

particles and contact with skin or eyes. The compound is also hygroscopic and should be

protected from moisture.

Recommended Personal Protective Equipment:

A comprehensive approach to personal safety involves the use of appropriate PPE. The

following table summarizes the required equipment for handling Bis-PEG10-acid.
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Protection Type Required Equipment Specifications & Rationale

Eye Protection
Chemical safety goggles or a

face shield

To protect against splashes or

airborne particles.

Hand Protection Nitrile gloves
Provides a sufficient barrier

against incidental contact.

Body Protection Laboratory coat
To prevent contamination of

personal clothing.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder outside of a fume

hood to prevent inhalation of

dust.

Operational Plan: From Receipt to Disposal
A systematic workflow is critical for the safe and effective use of Bis-PEG10-acid. The

following diagram and procedural steps outline the complete handling process.
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Receiving & Storage

Handling & Preparation

Disposal

Receive Shipment

Inspect Container for Damage

Store at ≤ -20°C in a Tightly Sealed Container

Allow Container to Reach Room Temperature Before Opening

Weigh in a Fume Hood

Dissolve in an Appropriate Solvent (e.g., DMSO, DMF, Water)

Collect Waste in a Labeled Container

Dispose via a Licensed Chemical Waste Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Bis-PEG10-acid.
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Step-by-Step Handling Procedures:

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage.

Storage: Store the compound in a tightly sealed container at or below -20°C to maintain its

integrity.[1][2][3][4][5]

Preparation for Use:

To prevent condensation, allow the container to warm to room temperature before

opening.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risk.

Avoid direct contact with skin and eyes.

Weighing and Dissolving:

When weighing the solid material, use a NIOSH-approved respirator if not in a fume hood

to prevent inhalation of any dust.

Bis-PEG10-acid is soluble in solvents such as DMSO, DMF, DCM, and water.

Experimental Use: The terminal carboxylic acids of Bis-PEG10-acid can react with primary

amine groups in the presence of activators like EDC or HATU to form stable amide bonds.

The hydrophilic PEG spacer enhances solubility in aqueous media.

Disposal Plan
While polyethylene glycol is biodegradable and not considered hazardous waste, it is crucial to

adhere to proper disposal protocols to avoid environmental impact.

Waste Collection: Collect all waste containing Bis-PEG10-acid in a clearly labeled, sealed

container.

Disposal Method: Dispose of the chemical waste through a licensed disposal contractor.
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Environmental Precaution: Do not dispose of Bis-PEG10-acid down the drain or into

wastewater systems. This is to avoid affecting the biological and chemical oxygen demand in

wastewater treatment processes.

Quantitative Data Summary
The following table summarizes the key quantitative information for Bis-PEG10-acid.

Property Value Source

Molecular Weight ~558.6 g/mol to 602.67 g/mol

Purity ≥ 95% to 98%

Storage Temperature ≤ -20°C

Appearance White solid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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